Cas no 2097165-02-9 (Tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate)

• Product Name: Tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate
• CAS No: 2097165-02-9
• MF: C₁₅H₂₄FN₃O₂
• MW: 297.368367195129
• MDL: MFCD31758384
• CID: 4636717
• PubChem ID: 129136201
• Update Time: 2025-06-29

Tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate
• N1-[2-[Boc(methyl)amino]ethyl]-5-fluoro-N1-methyl-1,2-benzenediamine
• SY225109
• CN(CCN(C)c1cc(F)ccc1N)C(=O)OC(C)(C)C
• Tert-butyl N-[2-(2-amino-5-fluoro-N-methylanilino)ethyl]-N-methylcarbamate
• tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)-ethyl)(methyl)carbamate
• SCHEMBL18861698
• AC5476
• 2097165-02-9
• tert-butyl N-{2-[(2-amino-5-fluorophenyl)(methyl)amino]ethyl}-N-methylcarbamate
• CS-0112226
• tert-Butyl(2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate
• DB-144576
• MFCD31758384
• Tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate

• MDL： MFCD31758384
• Inchi： 1S/C15H24FN3O2/c1-15(2,3)21-14(20)19(5)9-8-18(4)13-10-11(16)6-7-12(13)17/h6-7,10H,8-9,17H2,1-5H3
• InChI Key： DOXLUYAIABUIRI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)CCN(C)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 297.18525518 g/mol
• Monoisotopic Mass: 297.18525518 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.8
• Molecular Weight: 297.37

Experimental Properties

• Density: 1.142±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.025 g/l) (25 º C),

Additional information on Tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate

Introduction to Tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate (CAS No. 2097165-02-9)

Tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate, with the chemical identifier CAS No. 2097165-02-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development in academic and industrial settings.

The molecular structure of Tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate is characterized by a complex arrangement of functional groups, including an amine group, a fluoro-substituted phenyl ring, and a carbamate moiety. These structural features contribute to its unique chemical properties and biological interactions, which are being explored for various therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the fluoro-substituent in the phenyl ring is particularly noteworthy, as fluorinated aromatic compounds are known to enhance metabolic stability and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of Tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate is its potential as a lead compound for further derivatization. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors, to identify new pharmacophores. The amine and carbamate groups provide multiple sites for chemical modification, allowing for the creation of analogs with enhanced potency and selectivity.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral agents. The electron-withdrawing nature of the fluorine atom can influence the electronic properties of the molecule, leading to improved binding affinity to viral proteases and polymerases. This has prompted investigations into the antiviral potential of Tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate as a starting point for designing novel inhibitors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize yields and purity, which are essential for both laboratory research and potential clinical applications. The tert-butyl group in the molecule also contributes to its stability, making it a favorable candidate for further chemical manipulation.

In addition to its pharmacological potential, Tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate has shown promise in preclinical studies as a tool compound for understanding biological mechanisms. By studying its interactions with cellular components, researchers can gain insights into disease pathways and develop more targeted therapeutic strategies. The compound's ability to cross cell membranes efficiently also makes it suitable for use in cellular assays and high-throughput screening campaigns.

The field of medicinal chemistry continues to evolve rapidly, with new computational methods and synthetic strategies being developed to accelerate drug discovery. The integration of machine learning algorithms has enabled researchers to predict the biological activity of compounds like Tert-Butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate with greater accuracy, reducing the time required for experimental validation.

Future research directions may include exploring the role of fluorine substitution in enhancing drug-like properties such as solubility and bioavailability. Additionally, investigating the compound's potential as an intermediate in the synthesis of more complex molecules could open up new avenues for therapeutic development. The collaborative efforts between academic institutions and pharmaceutical companies are crucial in translating these findings into tangible medical benefits.

In conclusion, Tert-butyl (2-((2-amino-5-fluorophenyl)(methyl)amino)ethyl)(methyl)carbamate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutics. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in addressing unmet medical needs.